Cas no 58585-47-0 (Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2))
58585-47-0 structure
Product Name:Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2)
CAS No:58585-47-0
MF:C6H18Cl2N6
MW:245.153317928314
CID:369646
PubChem ID:94117
Update Time:2025-04-19
Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2)
- N,N'''-1,4-butanediylbisguanidine dihydrochloride
- 2,2'-butane-1,4-diyldiguanidine dihydrochloride
- Butanediguanidine dihydrochloride
- Guanidine, butanedi-, dihydrochloride
- N,N'-Butane-1,4-diyldiguanidine--hydrogen chloride (1/2)
- DTXSID00974136
- Arcain-dihydrochlorid
- 58585-47-0
- 2-[4-(diaminomethylideneamino)butyl]guanidine;dihydrochloride
- EINECS 261-343-1
-
- Inchi: 1S/C6H16N6.2ClH/c7-5(8)11-3-1-2-4-12-6(9)10;;/h1-4H2,(H4,7,8,11)(H4,9,10,12);2*1H
- InChI Key: VQOVFEGJSKLXKZ-UHFFFAOYSA-N
- SMILES: Cl.Cl.N(=C(/N)\N)/CCCC/N=C(\N)/N
Computed Properties
- Exact Mass: 244.09734
- Monoisotopic Mass: 244.0970000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129Ų
Experimental Properties
- PSA: 123.8
Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
58585-47-0 (Guanidine,N,N'''-1,4-butanediylbis-, hydrochloride (1:2)) Related Products
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